BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Nitrofluoranthene-9-sulfate CAS number and
identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nitrofluoranthene-9-sulfate

Cat. No.: B120499

An In-depth Technical Guide to 3-Nitrofluoranthene-9-sulfate

This guide provides comprehensive technical information on 3-Nitrofluoranthene-9-sulfate,
focusing on its identification, properties, and the experimental context of its formation. It is
intended for researchers, scientists, and professionals in drug development and environmental
science who are interested in the metabolism of nitro-polycyclic aromatic hydrocarbons (nitro-
PAHS).

Chemical Identifiers and Properties

3-Nitrofluoranthene-9-sulfate is a metabolite of 3-nitrofluoranthene, a potent mutagen and
carcinogen.[1] The sulfation at the 9-position represents a detoxification pathway observed in
fungal metabolism.[1][2][3]

Chemical Identifiers

The following table summarizes the key identifiers for 3-Nitrofluoranthene-9-sulfate.
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Identifier Value Reference

CAS Number 156497-84-6 [4]

(4-nitrofluoranthen-8-yl)
IUPAC Name [4]
hydrogen sulfate

Molecular Formula C16HoNOs6S [4]
PubChem CID 158356 [4]
Synonyms NF-9-S [4]

Physicochemical Properties

Key computed physical and chemical properties are detailed in the table below.

Property Value Reference
Molecular Weight 343.3 g/mol [4]
Exact Mass 343.01505818 Da [4]
XLogP3 34 [4]

Metabolic Formation and Experimental Protocols

3-Nitrofluoranthene-9-sulfate has been identified as a major metabolite in studies
investigating the fungal metabolism of 3-nitrofluoranthene. The filamentous fungus
Cunninghamella elegans is known to metabolize approximately 72% of added 3-
nitrofluoranthene into two main metabolites: 3-nitrofluoranthene-8-sulfate and 3-
nitrofluoranthene-9-sulfate.[1][2][3] This metabolic process is considered a detoxification
pathway, as the phenolic precursors are mutagenic.[1][2][3]

Experimental Protocol: Fungal Metabolism of 3-
Nitrofluoranthene

The following protocol is a detailed methodology based on studies of 3-nitrofluoranthene
metabolism by Cunninghamella elegans.[1][2]
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. Microorganism and Culture Preparation:

Organism:Cunninghamella elegans ATCC 36112.

Culture Medium: Sabouraud dextrose broth.

Growth Conditions: Cultures are grown in flasks on a rotary shaker at 25°C for 48-72 hours
to obtain a dense mycelial suspension.

. Incubation with 3-Nitrofluoranthene:

A solution of 3-nitro[3,4-“C]fluoranthene (for tracking and quantification) in a suitable solvent
(e.g., dimethylformamide) is added to the fungal cultures.

The final concentration of the substrate is typically in the low micromolar range.

Control flasks containing either the fungus without the substrate or the substrate in sterile
medium are prepared in parallel.

The flasks are incubated for an extended period, such as 144 hours, under the same growth
conditions.[1][2]

. Extraction of Metabolites:

After incubation, the culture medium is separated from the mycelia by filtration.

The filtrate is extracted multiple times with an organic solvent like ethyl acetate.

The solvent phases are combined, dried over anhydrous sodium sulfate, and evaporated to
dryness under reduced pressure.

. Analysis and Identification of Metabolites:

The extracted residue is redissolved in a small volume of a suitable solvent for analysis.
High-Performance Liquid Chromatography (HPLC): The metabolites are separated using
reversed-phase HPLC.[1][2] A C18 column is typically used with a gradient elution system
(e.g., methanol-water).

Spectroscopic Identification: The fractions corresponding to the separated metabolites are
collected and identified using:

'H Nuclear Magnetic Resonance (NMR): To determine the structure and position of the
sulfate group.[1][2]

UV-visible Spectroscopy: To analyze the chromophoric properties of the metabolites.[1][2]
Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern of the
sulfate conjugates.[1][2]
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Metabolic Pathway and Experimental Workflow

The metabolic conversion of 3-nitrofluoranthene by C. elegans represents a key detoxification
process. The nitro group at the C-3 position sterically hinders the typical epoxidation pathways,
redirecting metabolism to the C-8 and C-9 positions, leading to the formation of sulfate

conjugates.[1][2]
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Metabolic pathway of 3-Nitrofluoranthene detoxification.

The experimental workflow for identifying these metabolites involves a multi-step process from

fungal culture to spectroscopic analysis.
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Experimental Identification Workflow

1. Fungal Culture 2. Incubation with 3. Metabolite 4. HPLC Separation 5. Spectroscopic ID
(C. elegans) 3-Nitrofluoranthene Extraction : p (NMR, MS, UV-Vis)
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Workflow for metabolite identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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